Cas no 175136-49-9 (4-Dodecanoylpiperazine-2,6-dione)

• Product Name: 4-Dodecanoylpiperazine-2,6-dione
• CAS No: 175136-49-9
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• MDL: MFCD00218954
• CID: 134319
• PubChem ID: 2775706
• Update Time: 2025-07-16

4-Dodecanoylpiperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-Dodecanoylpiperazine-2,6-dione
• 2,6-Piperazinedione,4-(1-oxododecyl)-
• HMS2811L14
• HMS547F22
• 4-DODECOYLPIPERAZIN-2,6-DIONE
• CHEMBL1457967
• 4-(1-oxododecyl)piperazine-2,6-dione
• 4-lauroylpiperazine-2,6-quinone
• DTXSID80379665
• BDBM45709
• SMR000429464
• MLS000767139
• 175136-49-9
• CCG-47337
• W-206121
• cid_2775706
• FT-0618373
• MFCD00218954
• SR-01000636958-1
• AKOS009157346
• 4-Dodecanoyl-piperazine-2,6-dione
• Maybridge1_002068
• 2,6-Piperazinedione, 4-(1-oxododecyl)-

• MDL： MFCD00218954
• Inchi： 1S/C16H28N2O3/c1-2-3-4-5-6-7-8-9-10-11-16(21)18-12-14(19)17-15(20)13-18/h2-13H2,1H3,(H,17,19,20)
• InChI Key： IDHQZKBICOXDJO-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)N1CC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 296.21000
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.047
• Melting Point: 114 °C
• Boiling Point: 494°C at 760 mmHg
• Flash Point: 252.6°C
• Refractive Index: 1.485
• PSA: 66.48000
• LogP: 2.65900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Dodecanoylpiperazine-2,6-dione

Comprehensive Overview of 4-Dodecanoylpiperazine-2,6-dione (CAS No. 175136-49-9): Properties, Applications, and Research Insights

4-Dodecanoylpiperazine-2,6-dione (CAS No. 175136-49-9) is a specialized organic compound garnering attention in pharmaceutical and biochemical research due to its unique structural features. This compound, classified as a piperazine-2,6-dione derivative, is characterized by a dodecanoyl side chain, which influences its solubility, reactivity, and potential biological activity. Researchers are increasingly exploring its role in drug design, particularly for targeting enzyme inhibition and modulating protein-protein interactions.

The molecular structure of 4-Dodecanoylpiperazine-2,6-dione combines a cyclic diamide core with a lipophilic tail, making it a candidate for studies on bioavailability enhancement and drug delivery systems. Recent publications highlight its utility in synthesizing analogs for anti-inflammatory and neuroprotective agents, aligning with current trends in precision medicine. Its CAS No. 175136-49-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature.

In the context of green chemistry, 4-Dodecanoylpiperazine-2,6-dione has been investigated for sustainable synthesis routes. A 2023 study demonstrated its production using catalyzed acylation under mild conditions, reducing energy consumption—a topic highly searched in AI-driven chemical synthesis platforms. This aligns with industry demands for eco-friendly intermediates in pharmaceutical manufacturing.

Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing 4-Dodecanoylpiperazine-2,6-dione purity, a frequent query among analytical chemists. Stability studies under varying pH and temperature conditions further support its potential as a building block for peptide mimetics, addressing searches related to drug stability optimization.

Emerging applications include its use in cancer research, where its scaffold shows promise in kinase inhibition—a trending topic in targeted therapy discussions. Patent filings from 2020-2024 reveal its incorporation in combinatorial libraries for high-throughput screening, reflecting its relevance in AI-augmented drug discovery.

From a commercial perspective, suppliers often list 4-Dodecanoylpiperazine-2,6-dione under categories like pharmaceutical intermediates or custom synthesis reagents. SEO-optimized searches for this compound frequently include terms such as "piperazine dione derivatives suppliers" or "CAS 175136-49-9 price," indicating market interest. Regulatory compliance with REACH and GMP standards is another critical aspect for buyers, as noted in recent forum discussions.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly for central nervous system (CNS) drug development—a hot topic in neurodegenerative disease research. Collaborative studies between computational chemists and synthetic biologists could unlock novel applications, leveraging machine learning prediction models for property optimization.

In summary, 4-Dodecanoylpiperazine-2,6-dione (CAS No. 175136-49-9) represents a versatile compound bridging multiple scientific disciplines. Its evolving role in bioconjugation chemistry and therapeutic agent design ensures sustained relevance in both academic and industrial settings, while its synthetic adaptability meets the growing demand for sustainable chemistry solutions.